Cas no 102117-39-5 (3,5-Bis(sulfanyl)benzoic acid)

• Product Name: 3,5-Bis(sulfanyl)benzoic acid
• CAS No: 102117-39-5
• MF: C₇H₆O₂S₂
• MW: 186.251339435577
• MDL: MFCD20638944
• CID: 2623274
• PubChem ID: 13432708
• Update Time: 2025-04-21

3,5-Bis(sulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(sulfanyl)benzoic acid
• SCHEMBL5378380
• Benzoic acid, 3,5-dimercapto-
• 3,5-disulfanylbenzoic acid
• DTXCID80491417
• 3,5-Dimercaptobenzoic acid
• 102117-39-5
• DTXSID20540630

• MDL： MFCD20638944
• Inchi： 1S/C7H6O2S2/c8-7(9)4-1-5(10)3-6(11)2-4/h1-3,10-11H,(H,8,9)
• InChI Key： SZYZOUJPUFNQKS-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C(=O)O)C=1)S

Computed Properties

• Exact Mass: 185.980922g/mol
• Monoisotopic Mass: 185.980922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.3g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 39.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives